Cas no 63134-33-8 (4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone)

• Product Name: 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone
• CAS No: 63134-33-8
• MF: C₁₉H₁₆O₄S
• MW: 340.392944335938
• MDL: MFCD00185925
• CID: 57992
• PubChem ID: 87558503
• Update Time: 2025-10-30

4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Benzyloxy)phenyl)sulfonyl)phenol
• 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone
• 4-(4-phenylmethoxyphenyl)sulfonylphenol
• 4-[(4-Benzyloxyphenyl)sulfonyl]phenol
• 4-Benzyloxy-4'-hydroxydiphenylsulfone
• 4-Benzyloxyphenyl-4'-hydroxyphenyl sulfone
• 4-Hydroxy-4'-benzyloxydiphenyl sulfone
• BPS-BN
• p-(p-Benzyloxyphenylsulfonyl)phenol
• EINECS 263-920-3
• B2858
• A834233
• Phenol, 4-[[4-(phenylmethoxy)phenyl]sulfonyl]-
• AKOS001686321
• 4-Benzyloxy-4'-hydroxydiphenyl sulfone
• 4-HYDROXY-4'-BENZYLOXY DIPHENYLSULFONE
• FT-0658483
• UWPJWCBDMZHMTN-UHFFFAOYSA-N
• p-((p-Benzyloxyphenyl)sulphonyl)phenol
• EU-0083784
• 4-((4-benzyloxyphenyl)sulfonyl)phenol
• SCHEMBL419556
• 4-[4-(BENZYLOXY)BENZENESULFONYL]PHENOL
• NS00035326
• C19H16O4S
• CS-0206177
• 63134-33-8
• Bisphenol S-monobenzyl ether
• MFCD00185925
• D88970
• Phenol, 4-((4-(phenylmethoxy)phenyl)sulfonyl)-
• Oprea1_645542
• 4-{[4-(benzyloxy)phenyl]sulfonyl}phenol
• 4-Benzyloxyphenyl 4-hydroxyphenylsulfone
• 4-(4-(benzyloxy)phenylsulfonyl)phenol
• 4-hydroxy-4'-benzyloxy-diphenylsulfone
• STK036562

• MDL： MFCD00185925
• Inchi： 1S/C19H16O4S/c20-16-6-10-18(11-7-16)24(21,22)19-12-8-17(9-13-19)23-14-15-4-2-1-3-5-15/h1-13,20H,14H2
• InChI Key： UWPJWCBDMZHMTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 340.07700
• Monoisotopic Mass: 340.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White to slightly white crystalline powder
• Density: 1.304
• Melting Point: 168.0 to 173.0 deg-C
• Boiling Point: 558.6 ℃ at 760 mmHg
• Flash Point: 291.6 ℃
• Refractive Index: 1.63
• PSA: 71.98000
• LogP: 4.88480
• Solubility: Insoluble in water, soluble in methanol \ ethanol \ ethyl acetate, acetone and other organic solvents
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone

Recent Advances in the Study of 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone (CAS: 63134-33-8)

4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone (CAS: 63134-33-8) is a sulfone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings regarding the chemical properties, biological activities, and potential applications of this compound.

One of the key areas of interest is the compound's structural versatility, which allows for modifications that can enhance its pharmacological profile. Researchers have investigated its ability to act as a scaffold for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its anti-inflammatory potential, recent preclinical studies have highlighted the compound's anticancer properties. A team of researchers from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters that certain analogs of 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone showed promising activity against breast cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The study emphasized the importance of the sulfone moiety in mediating these effects, suggesting a structure-activity relationship that could be further optimized for therapeutic use.

Another notable advancement is the application of 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone in photodynamic therapy (PDT). A 2024 study in Chemical Communications revealed that the compound, when functionalized with specific photosensitizers, could generate reactive oxygen species (ROS) upon light irradiation, leading to selective cytotoxicity in tumor cells. This finding opens new avenues for the development of targeted cancer therapies with reduced side effects.

Despite these promising results, challenges remain in the clinical translation of 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties and exploring its synergistic effects with existing drugs.

In conclusion, 4-Benzyloxyphenyl 4-Hydroxyphenyl Sulfone (CAS: 63134-33-8) represents a versatile and promising scaffold for the development of novel therapeutic agents. Its applications in anti-inflammatory and anticancer research, as well as its potential in photodynamic therapy, underscore its significance in chemical biology and pharmaceutical sciences. Future studies should aim to elucidate its mechanisms of action and refine its structural derivatives to maximize therapeutic efficacy and minimize adverse effects.